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Compound of Interest

Compound Name: Simazine hydrochloride
CAS No.: 15386-48-8
Cat. No.: B12689331
Get Quote
. J

Core Directive: The "Chain of Custody"
Approach

Disposing of Simazine hydrochloride (Simazine HCI) requires more than simply checking a
waste code.[1] As a chloro-s-triazine herbicide derivative often used in research for its
photosynthetic inhibition properties (PSIl blockade), its disposal must account for two distinct
chemical realities:

e The Triazine Core: Highly persistent in the environment (half-life >100 days in some
matrices), suspected carcinogen, and potent endocrine disruptor.[1]

e The Hydrochloride Salt: A cationic form that is stable only in acidic conditions.[1] Crucial
Operational Insight: Diluting Simazine HCI with neutral water can cause the free base
(Simazine) to precipitate out of solution (Solubility ~6.2 mg/L), potentially clogging waste
lines or creating non-compliant sludge.[1]

This guide treats Simazine HCI disposal as a Chain of Custody workflow—from benchtop
stabilization to final thermal destruction.[1]
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Hazard Identification & Safety Pre-requisites

Before handling waste, validate the material properties.[1] Simazine HCI is a research-grade
salt of Simazine (CAS 122-34-9).[1]

Hazard Statements  Critical Safety

Hazard Class Signal Word .
(GHS) Insight
Handle as a "Select
] o H351: Suspected of Carcinogen™ under
Carcinogenicity WARNING )
causing cancer laboratory safety
standards.[1]
Zero-discharge policy.
] o H400/H410: Very toxic  No drain disposal
Aquatic Toxicity WARNING o ]
to aquatic life permitted under any
concentration.[1]
Hydrolysis Risk:
Contact with water
_ Weak Base Salt (pKa
Chemical Nature N/A may release HCl and

~1.[1]7
7 precipitate solid

Simazine.[1]

Mandatory PPE:
» Respiratory: N95 or P100 respirator if handling dry powder (dust hazard).[1]

o Dermal: Nitrile gloves (0.11 mm thickness minimum) provide adequate splash protection.[1]
Double-gloving recommended for concentrated salt solutions.[1]

e Ocular: Chemical splash goggles (ANSI Z87.1).[1]

Waste Characterization & Classification

Proper regulatory classification ensures the waste is accepted by your incineration vendor.[1]

e RCRA Status (USA): Simazine is not a P-listed or U-listed waste.[1] However, it must be
treated as Hazardous Chemical Waste due to its toxicity profile.[1]
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Waste Code Assignment:

o If the waste contains flammable solvents (e.g., ethanol/methanol used for cleaning): D001
(Ignitable).[1]

o If the waste is a pure solid or aqueous acid solution: Label as "Non-RCRA Regulated
Hazardous Waste" (unless state regulations like California Title 22 apply, where it is a
"Toxic Waste").[1]

Segregation Rule: Do not mix Simazine HCI waste with strong oxidizers or alkaline waste.[1]
The salt is acidic; mixing with bleach or bases can generate heat or unexpected gases.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Powder/Crystals)

Use this for expired stocks, spilled solids, or contaminated weighing boats.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is
acceptable but poses a breakage risk during transport.[1]

Transfer: Transfer solid material directly into the container. Do not dissolve in water to "wash
it down."[1]

Labeling: Affix a hazardous waste label immediately.
o Constituents: "Simazine Hydrochloride, Solid."[1]
o Hazard Checkbox: Toxic.[1][2]

Deactivation (Not Recommended for Solids): Do not attempt to chemically neutralize solid
stocks in the lab.[1] The volume of acid/base required generates excessive secondary waste.
[1] Send for incineration.

Protocol B: Liquid Waste (Stock Solutions)

Use this for HPLC effluents, mother liquors, or reaction mixtures.[1]

Segregation:
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o Organic Stream: If dissolved in Methanol, DMSO, or Ethanol, place in the "Flammable
Organic Waste" stream.[1]

o Agqueous/Acidic Stream: If dissolved in acidic water, place in the "Aqueous Acidic Waste"
stream.[1]

e Precipitation Check: If you must combine a Simazine HCI solution with a neutral aqueous
stream, watch for white cloudiness (precipitation).[1]

o Action: If precipitation occurs, the waste container may accumulate sludge.[1] Agitate
before final sealing or keep separate to prevent clogging.[1]

e Labeling: clearly state the solvent matrix (e.qg., "Simazine HCl in 0.1M HCI").[1]

Protocol C: Spill Cleanup (The "Ethanol Wash" Method)

Simazine is poorly soluble in water but soluble in alcohols.[1] Water alone will spread the
contamination.[1]

 |solate: Demarcate the area (15 ft radius).[1]

o Solid Spill: Cover with a damp paper towel (dampened with water) to prevent dust, then
scoop into a waste jar.[1]

o Residue/Liquid Spill:
o Step 1: Absorb bulk liquid with polypropylene pads or vermiculite.[1]

o Step 2: Wet a wipe with 60-70% Ethanol.[1][3] Scrub the surface.[1][3] The ethanol
solubilizes the Simazine residue better than water.[1]

o Step 3: Perform a final wash with soap and water.[1][3]
» Disposal: All wipes and absorbent pads go into the Solid Hazardous Waste bin.

Visualizing the Disposal Logic

The following diagram illustrates the decision matrix for segregating Simazine HCI waste to
ensure compliance and prevent plumbing blockages.
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Simazine Hydrochloride Waste
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Caption: Decision tree for Simazine HCI waste segregation. Note the critical warning regarding
aqueous dilution and precipitation risks.[1]

Regulatory & Compliance Summary
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Regulatory Body Classification Requirement

Must be managed as
EPA (Federal) Non-Listed Hazardous Waste hazardous due to toxicity.[1]
Do not drain dispose.

Environmentally hazardous

substance, solid, n.o.s.[1]

DOT (Transport) UN 3077 ] )
(Simazine).[1][2][41[5][6]1[71I8]
[°]
SDS must be accessible;
OSHA Hazardous Chemical "Select Carcinogen" protocols
apply.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Simazine - Wikipedia [en.wikipedia.org]
e 2. genfarm.com.au [genfarm.com.au]

o 3. SIMAZINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://en.wikipedia.org/wiki/Simazine
https://en.wikipedia.org/wiki/Simazine
https://en.wikipedia.org/wiki/Simazine
https://www.genfarm.com.au/sites/genfarm/files/2021-07/documents/SDS_GNF%20SIMAZINE%20900WG%20HERBICIDE.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Simazine
https://assets.greenbook.net/13-24-56-21-08-2017-mp1ME001.pdf
https://www.researchgate.net/publication/6606394_Chemistry_and_Fate_of_Simazine
http://ortrail-or.safeschoolssds.com/document/repo/e69bc78d-cddc-484d-96e6-f5ae9b033a6c
https://www.waterquality.gov.au/anz-guidelines/guideline-values/default/water-quality-toxicants/toxicants/simazine-2000
https://www.scbt.com/p/simazine-122-34-9
https://en.wikipedia.org/wiki/Simazine
https://en.wikipedia.org/wiki/Simazine
https://pubchem.ncbi.nlm.nih.gov/compound/Simazine
https://en.wikipedia.org/wiki/Simazine
https://pubchem.ncbi.nlm.nih.gov/compound/Simazine
https://en.wikipedia.org/wiki/Simazine
https://pubchem.ncbi.nlm.nih.gov/compound/Simazine
https://pubchem.ncbi.nlm.nih.gov/compound/Simazine
https://en.wikipedia.org/wiki/Simazine
https://en.wikipedia.org/wiki/Simazine
https://en.wikipedia.org/wiki/Simazine
https://en.wikipedia.org/wiki/Simazine
https://www.epa.gov/ingredients-used-pesticide-products/simazine
https://en.wikipedia.org/wiki/Simazine
https://en.wikipedia.org/wiki/Simazine
https://en.wikipedia.org/wiki/Simazine
https://en.wikipedia.org/wiki/Simazine
http://sitem.herts.ac.uk/aeru/ppdb/en/Reports/576.htm
https://en.wikipedia.org/wiki/Simazine
https://www.benchchem.com/product/b12689331?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Simazine
https://www.genfarm.com.au/sites/genfarm/files/2021-07/documents/SDS_GNF%20SIMAZINE%20900WG%20HERBICIDE.pdf
https://cameochemicals.noaa.gov/chemical/18220
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12689331?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

. Simazine | C7H12CIN5S | CID 5216 - PubChem [pubchem.ncbi.nlm.nih.gov]
. assets.greenbook.net [assets.greenbook.net]

. researchgate.net [researchgate.net]

. ortrail-or.safeschoolssds.com [ortrail-or.safeschoolssds.com]

. waterquality.gov.au [waterquality.gov.au]

°
(o] (00] ~ (o3} ol B

. Simazine | CAS 122-34-9 | SCBT - Santa Cruz Biotechnology [scbt.com]

» To cite this document: BenchChem. [Simazine hydrochloride proper disposal procedures].
BenchChem, [2026]. [Online PDF]. Available at:
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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